3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride
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Description
“3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride” is a chemical compound with the CAS Number: 1936381-19-9 . It has a molecular weight of 259.51 . The IUPAC name for this compound is 3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride .
Molecular Structure Analysis
The InChI code for “3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride” is 1S/C4H4BrClN2O2S/c1-8-4 (11 (6,9)10)2-3 (5)7-8/h2H,1H3 . This indicates the presence of bromine, chlorine, nitrogen, oxygen, and sulfur atoms in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride” include a boiling point of 204-210 °C/760 mmHg and a density of 1.585 g/mL at 25 °C .Scientific Research Applications
- 3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride is primarily used in chemical manufacturing and organic synthesis . Its structural properties make it suitable for regioselective synthesis.
- Researchers have employed this compound to create valuable sulfanylated pyrazoles. A metal- and solvent-free method has been developed for their synthesis, providing a simple and reliable approach .
- In a flow reactor, a set of 1-methyl-3-(trifluoromethyl)-1H-pyrazoles containing various functional groups (such as aldehyde, acid, boron pinacolate, lithium sulfinate, and sulfonyl chloride) was synthesized. This demonstrates the compound’s versatility in functional group incorporation .
Organic Synthesis and Chemical Manufacturing
Sulfanylated Pyrazoles
Functionalized 1-Methyl-3/5-Trifluoromethyl-1H-pyrazoles
properties
IUPAC Name |
5-bromo-2-methylpyrazole-3-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrClN2O2S/c1-8-4(11(6,9)10)2-3(5)7-8/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZDCONNCIQCPKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)Br)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride | |
CAS RN |
1936381-19-9 |
Source
|
Record name | 3-bromo-1-methyl-1H-pyrazole-5-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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